4-[4-[6-(3,5-Dimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]-5,6-dimethylpyrimidine

• IUPAC Name: 4-[4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]-5,6-dimethylpyrimidine
• InChI: InChI=1S/C19H24N8/c1-13-11-14(2)27(24-13)18-6-5-17(22-23-18)25-7-9-26(10-8-25)19-15(3)16(4)20-12-21-19/h5-6,11-12H,7-10H2,1-4H3
• InChI Key: LGXPFGNKNCJLHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)N3CCN(CC3)C4=NC=NC(=C4C)C)C
• Molecular Formula: C19H24N8
• Molecular Weight: 364.4 g/mol

Description

4-[4-[6-(3,5-Dimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]-5,6-dimethylpyrimidine is a useful research compound. Its molecular formula is C19H24N8 and its molecular weight is 364.457. The purity is usually 95%.
BenchChem offers high-quality 4-[4-[6-(3,5-Dimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]-5,6-dimethylpyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[4-[6-(3,5-Dimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]-5,6-dimethylpyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Researchers have developed novel derivatives of 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3(2H)-one, including compounds combining pyrazolyl-pyridazine with pyrimidine and other rings. These derivatives have demonstrated significant plant growth stimulant activity, highlighting their potential in agricultural research (Yengoyan et al., 2018).

Antimicrobial and Anticancer Activity

• A series of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives have been synthesized and tested for antiproliferative effects against human cancer cell lines. Some compounds showed promising activity, suggesting potential applications in cancer research (Mallesha et al., 2012).
• New N′-(substituted)-2-(4-(3-nitroimidazo[1,2-b]-pyridazin-6-yl)piperazin-1-yl)acetohydrazides and their derivatives have been synthesized, showing potent antimicrobial activity against various pathogens. This research contributes to the development of new antimicrobial agents (Rao et al., 2022).

Self-Assembly and Metallic Grid Formation

• Studies on ligands like 4,6-bis(3,5-dimethylpyrazol-1-yl)pyrimidine have shown their capability to form [2 x 2] metallic grids with Cu(I) centers, showcasing applications in the field of molecular architecture and design (Manzano et al., 2008).

Structural and Molecular Studies

• Research into s-triazine derivatives incorporating pyrazole, piperidine, and aniline moieties has provided insights into molecular structures, highlighting their significance in structural chemistry and molecular design (Shawish et al., 2021).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being used as a drug, it might bind to a specific protein or enzyme in the body to exert its effects.